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Compound of Interest

Compound Name: 4-Methoxy-2,6-dimethylpyridine

CAS No.: 20815-02-5

Cat. No.: B1627070 Get Quote

Executive Summary & Core Directive
Immediate Action Required: 4-Methoxy-2,6-dimethylpyridine (CAS: 20815-02-5) is a

Flammable Liquid (Category 3) and a Skin/Eye Irritant.[1][2][3] It must be segregated into the

Non-Halogenated Organic Solvent waste stream.

Critical Prohibition: Do NOT dispose of this compound down the drain. Do NOT mix with strong

oxidizers (e.g., nitric acid, perchlorates) or strong acids without controlled neutralization, as this

may trigger exothermic excursions or violent splattering.

Chemical Intelligence & Hazard Profile
Before initiating disposal, you must validate the chemical state. This compound shares

structural flammability characteristics with pyridine but has modified volatility due to the

methoxy and methyl substituents.

Table 1: Physicochemical & Regulatory Data
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Property Specification Operational Implication

CAS Registry Number 20815-02-5
Use for waste manifesting and

label verification.

Physical State Liquid (Colorless to Yellow)
Requires liquid-tight

containment (HDPE/Glass).

Boiling Point ~142 °C

Moderate volatility; keep

containers closed to prevent

vapor buildup.

Flash Point ~40–60 °C (Est.)
Class D001 (Ignitable). Ground

equipment during transfer.

GHS Classification
H226 (Flammable), H315 (Skin

Irrit.), H319 (Eye Irrit.)

PPE: Nitrile gloves, safety

goggles, flame-retardant lab

coat.

RCRA Code (USA) D001 (Ignitable)
Must be treated as hazardous

solvent waste.

Technical Insight: The 2,6-dimethyl substitution creates steric hindrance around the nitrogen,

slightly reducing basicity compared to pyridine, but it remains a base. If the waste solution is

highly acidic, neutralize it to pH 5–9 before adding to a bulk solvent drum to prevent heat

generation and polymerization risks.

Pre-Disposal Logistics: Segregation &
Containerization
Effective disposal starts at the bench. A self-validating system ensures that incompatible

wastes never meet.
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Decision Logic: Waste Stream Assignment
The following logic gate determines the correct waste container based on the chemical's

current state (pure vs. mixture).

Start: Identify Waste Composition

Is it Pure
4-Methoxy-2,6-dimethylpyridine?

Is it mixed with
Halogenated Solvents (DCM, Chloroform)?

No (Mixture)

Stream A: Non-Halogenated
Organic Solvents (D001)

YesIs pH < 4?

No

Stream B: Halogenated
Organic Solvents

Yes

No
Action: Neutralize to pH 6-8

(Ice Bath + Bicarb)

Yes

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 4-Methoxy-2,6-dimethylpyridine waste. Note that

halogenated solvents take precedence in classification due to incineration requirements.

Operational Protocol: Step-by-Step Disposal
This workflow assumes the user is in a standard research laboratory environment.

Phase 1: Preparation
PPE Verification: Don standard PPE plus nitrile gloves (0.11 mm minimum thickness). For

spills >500 mL, use a half-face respirator with organic vapor cartridges.

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Avoid standard LDPE wash bottles for long-term storage as pyridine derivatives can

permeate soft plastics over time.

Grounding: If transferring volumes >4 Liters, attach a grounding strap to the receiving drum

to prevent static discharge (Flash point concern).

Phase 2: Transfer & Labeling
Aliquot Transfer: Pour the liquid slowly into the waste container using a funnel.

Why? Spills of pyridine derivatives are notoriously malodorous and difficult to clean.

Labeling: Apply a hazardous waste label immediately.

Constituents: "4-Methoxy-2,6-dimethylpyridine" (Do not use abbreviations like "MDMP").

Hazards: Check "Flammable" and "Irritant".[3]

Phase 3: Storage & Pickup
Satellite Accumulation Area (SAA): Store the container in a secondary containment tray

(polypropylene) inside a fume hood or flammable safety cabinet.

Cap Integrity: Ensure the cap is screwed on tightly. Do not leave a funnel in the neck.
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EHS Handoff: Once the container is 90% full, request a pickup from your institution's

Environmental Health & Safety (EHS) department.

Emergency Contingencies
In the event of a loss of containment, execute the following immediately:

Minor Spill (<100 mL):

Alert nearby personnel.[4]

Cover with vermiculite or activated carbon pads (carbon helps mitigate the odor).

Sweep into a sealable bag and label as "Hazardous Waste (Debris) - Flammable."

Major Spill (>500 mL) or Fire:

Evacuate the lab.

Pull the fire alarm.

Do NOT use water jets (spreads the flammable liquid). Use Dry Chemical or CO2

extinguishers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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